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Compound of Interest

Compound Name: FAD-Na2;FAD sodium salt

Cat. No.: B15286175 Get Quote

For scientists and researchers in drug development, the quality and consistency of reagents

are paramount. Flavin adenine dinucleotide (FAD) sodium salt, a critical coenzyme in

numerous cellular metabolic pathways, is no exception. Its purity and integrity can significantly

impact experimental outcomes. This guide provides a comparative analysis of FAD sodium salt

from various suppliers, supported by experimental data and detailed protocols to aid

researchers in making informed purchasing decisions.

Comparative Analysis of FAD Sodium Salt
Specifications
To provide a clear comparison, the following table summarizes the certificate of analysis (CoA)

specifications for FAD sodium salt from prominent suppliers. It is important to note that while

some suppliers provide lot-specific CoAs with precise values, others offer a guaranteed range.

For the most accurate and up-to-date information, researchers should always request the CoA

for the specific lot they intend to purchase.
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Parameter
Supplier A
(Example Data)

Supplier B (Typical
Specification)

Supplier C (Typical
Specification)

Purity (by HPLC) 99.7% ≥95% ≥98%

Water Content (Karl

Fischer)
3.2% ≤10% Not Specified

Appearance
Yellow to orange

crystalline solid
Conforms to standard

Orange to dark

orange powder

Solubility
Soluble in water (50

mg/mL)
Soluble in water

Soluble in PBS (pH

7.2, 10 mg/mL)[1]

Identity (IR, NMR,

Mass Spec, UV)
Conforms Conforms Conforms

Key Quality Attributes and Experimental Protocols
The critical quality attributes for FAD sodium salt are its purity, water content, and the absence

of impurities. These are typically assessed using High-Performance Liquid Chromatography

(HPLC) and Karl Fischer titration.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
HPLC is the gold standard for assessing the purity of FAD sodium salt and separating it from

potential impurities or degradation products.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV-Vis detector is required.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A common mobile phase consists of a gradient of an aqueous buffer (e.g.,

ammonium acetate or potassium phosphate) and an organic solvent like methanol or

acetonitrile.
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Sample Preparation: A known concentration of the FAD sodium salt is dissolved in the

mobile phase or a compatible solvent.

Injection and Detection: The sample is injected onto the column, and the elution of FAD is

monitored by its characteristic absorbance at approximately 260 nm and 450 nm.

Quantification: The purity is calculated by comparing the peak area of FAD to the total peak

area of all components in the chromatogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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